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Compound of Interest

Compound Name: Retinyl propionate

Cat. No.: B132001

Retinyl Propionate: A Synergistic Powerhouse in
Skincare

For Immediate Release

A comprehensive analysis of recent studies reveals that retinyl propionate, a derivative of
vitamin A, demonstrates significant synergistic effects when combined with other active
ingredients, leading to enhanced anti-aging and skin-perfecting benefits with often improved
tolerability compared to standalone retinoids. This comparison guide synthesizes key findings
from in vitro and in vivo studies, providing researchers, scientists, and drug development
professionals with a detailed overview of these powerful combinations.

I. Comparative Efficacy of Retinyl Propionate
Combinations

The following tables summarize the quantitative outcomes of combining retinyl propionate
with various active ingredients, showcasing the synergistic improvements in key skin health
parameters.

Table 1: Synergistic Effects on Gene and Protein
Expression (In Vitro)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b132001?utm_src=pdf-interest
https://www.benchchem.com/product/b132001?utm_src=pdf-body
https://www.benchchem.com/product/b132001?utm_src=pdf-body
https://www.benchchem.com/product/b132001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Combination

Target
Gene/Protein

Synergistic Effect

Reference Study

Retinyl Propionate
(RP) + Niacinamide
(Nam) + Ceratonia
siliqua (CS) Extract

RARa Reporter

Activation

0.5uyM RP + 10 mM
Nam: 56% signal
increase vs. RP alone.
2 UM RP + 10 mM
Nam: 95% signal
increase vs. RP alone.
0.5uyM RP + 10 mM
Nam + 1% CS: 114%
further increase vs.
RP + Nam. 2 uM RP +
10 mM Nam + 1% CS:
156% further increase

vs. RP + Nam.

[1](2]

Retinyl Propionate
(RP) +
Hydroxypinacolone
Retinoate (HPR)

Type IV Collagen
mRNA

Synergistically
enhanced expression
in HFF-1 cells with 5
pg/mL HPR and 9
pg/mL RP.

[3]4]

Cellular Retinoic Acid
Binding Protein |
(CRBP-I) mRNA

Synergistically
enhanced expression
in HFF-1 cells with 5
pg/mL HPR and 9
pg/mL RP.

[3]4]

Retinoic Acid
Receptor Beta
(RARB) mRNA

Synergistically
enhanced expression
in HFF-1 cells with 5
pg/mL HPR and 9
pg/mL RP.

[3]4]

Retinyl Propionate
(RP)/HPR + Vitamin C
(VitC)

Collagen | (COL-I)
Expression

Greater efficacy in
preventing UV-
induced decrease in

COL-I expression

[5]
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compared to individual

components.

Table 2: Clinical Efficacy on Wrinkles and
Hyperpigmentation (In Vivo)
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L Primary . Reference
Combination : Results Duration
Endpoint Study

>50% of subjects
showed
improvement

after 5 weeks,

Retinyl ) with continued
) Deep Wrinkles ]
Propionate (RP) improvement. 16 Weeks [61[7]
) (Crow's Feet) o
+ Climbazole Significant (P <
0.05)
improvement

compared to
0.1% retinol.

Mottled Significant
Hyperpigmentati improvement 16 Weeks [6]
on observed.
Retinyl
Propionate (RP)
+ _ , 8.3%
) Skin Wrinkles ) 8 Weeks [31[4]
Hydroxypinacolo improvement.

ne Retinoate

(HPR)
Skin 11.9%
] 8 Weeks [3][4]
Smoothness improvement.
Skin Elasticity 14.5%
) 8 Weeks [31[4]
(R2) improvement.
Skin Elasticity 22.6%
] 8 Weeks [3][4]
(R5) improvement.
Niacinamide + 17% mean
Peptides + o reduction from
) Periorbital ]
Retinyl ] baseline (vs. 8 Weeks [8]
] Wrinkle Area
Propionate (NPP 11% for 0.02%
regimen) tretinoin).
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Il. Sighaling Pathways and Mechanisms of Action

The synergistic effects of retinyl propionate combinations are rooted in their complementary
mechanisms of action, often targeting multiple pathways involved in skin aging and health.

A. Enhanced Retinoid Activity and Metabolism

The combination of retinyl propionate with niacinamide and Ceratonia siliqua extract has
been shown to enhance the retinoid response by modulating its metabolic pathway.
Niacinamide is hypothesized to increase NAD+ pools, which are crucial for the conversion of
retinol to its active form, retinoic acid. Ceratonia siliqua extract may inhibit the reduction of
retinal back to retinol, further promoting the availability of the active form.[1][2]
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Retinoid Metabolic Pathway Synergistic Inputs

Ceratonia siliqua Extract

Retinyl Propionate
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Gene Expression
(e.g., Collagen, CRBP-I, RARB)
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(e.g., RP + Active) (e.g., Control)

(Treatment Period)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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